J30-8

• Molecular Formula: C17H9ClFN3O2S
• Molecular Weight: 373.8 g/mol
• InChI: InChI=1S/C17H9ClFN3O2S/c18-10-3-1-2-4-12(10)21-17-22-16(24)14(25-17)13-9-7-8(19)5-6-11(9)20-15(13)23/h1-7,24H,(H,21,22)
• InChIKey: BDCJVPSBCYWSSS-UHFFFAOYSA-N

J30-8: Isoform-Selective JNK3 Inhibitor

J30-8 (CAS 2366255-71-0) is a 3-substituted indolin-2-one derivative that functions as a potent, ATP-competitive, and isoform-selective inhibitor of c-Jun N-terminal kinase 3 (JNK3/MAPK10). It was discovered through multistage comparative structure-based virtual screening and is the most potent compound from the pioneering series of isoform-selective JNK3 inhibitors reported by Dou et al. [1]. The compound displays a human JNK3 IC50 of 40 nM with >2500-fold selectivity over JNK1α1 and JNK2α2 (IC50 >100 μM) and marked kinome-wide selectivity (IC50 >7.7 μM against 398 kinase targets) . Its chemical scaffold, built on an indolin-2-(4-thiazolidinone) core, represents a validated chemotype for achieving JNK3 isoform discrimination—a critical requirement for CNS-targeted tool compounds where pan-JNK inhibition is confounded by JNK1/2-dependent toxicity [1].

JNK3 isoform-selective inhibition for pathway studies

CNS-targeted tool compound; avoids pan-JNK confounding

Validated indolin-2-one chemotype for JNK3 discrimination

• [1] Dou X, Huang H, Li Y, Jiang L, Wang C, Jin H, Jiao N, Zhang L, Zhang L, Liu Z. Multistage Screening Reveals 3-Substituted Indolin-2-one Derivatives as Novel and Isoform-Selective c-Jun N-terminal Kinase 3 (JNK3) Inhibitors: Implications to Drug Discovery for Potential Treatment of Neurodegenerative Diseases. J Med Chem. 2019;62(15):7047-7065. doi:10.1021/acs.jmedchem.9b00488. PMID: 31268308. View Source

Why Pan-JNK Inhibitors Are Not Substitutes for J30-8

JNK1 and JNK2 are ubiquitously expressed and essential for immune cell function and nervous system development; chronic inhibition of these isoforms carries documented risk of toxicity [1]. Pan-JNK inhibitors such as SP600125 (JNK1/2/3 IC50 = 40/40/90 nM) or irreversible inhibitors like JNK-IN-8 (JNK1/2/3 IC50 = 4.7/18.7/1 nM) lack the isoform discrimination window required for chronic CNS disease models [2]. Even partially selective JNK3 inhibitors such as JNK3 inhibitor-7 exhibit only ~18-fold selectivity over JNK1 . In contrast, J30-8's 2500-fold selectivity window provides a margin sufficient to interrogate JNK3-specific biology in the brain without confounding JNK1/2-mediated effects on inflammation, proliferation, or apoptosis—making generic substitution scientifically indefensible for neurodegeneration-focused experimental designs [1][2].

Pan-JNK inhibitors (e.g., SP600125) lack the isoform discrimination window required for CNS-focused mechanistic studies.

JNK1/2 co-inhibition may introduce off-target effects that obscure JNK3-specific signaling interpretation.

Partially selective JNK3 inhibitors may not achieve the selectivity margin needed for chronic neurodegeneration models.

• [1] Li Z, Zhu G, Liu X, Gao T, Fang F, Dou X, Li Y, Zheng R, Jin H, Zhang L, Liu Z, Zhang L. The structure-based optimization of 3-substituted indolin-2-one derivatives as potent and isoform-selective c-Jun N-terminal kinase 3 (JNK3) inhibitors and biological evaluation. Eur J Med Chem. 2023;250:115167. doi:10.1016/j.ejmech.2023.115167. PMID: 36764123. View Source
• [2] Bennett BL, Sasaki DT, Murray BW, O'Leary EC, Sakata ST, Xu W, Leisten JC, Motiwala A, Pierce S, Satoh Y, Bhagwat SS, Manning AM, Anderson DW. SP600125, an anthrapyrazolone inhibitor of Jun N-terminal kinase. Proc Natl Acad Sci USA. 2001;98(24):13681-13686. doi:10.1073/pnas.251194298. PMID: 11717429. View Source

J30-8 Comparative Evidence vs. JNK3 Inhibitors

Isoform Selectivity Profile

J30-8 inhibits human JNK3 with an IC50 of 40 nM while exhibiting IC50 values >100 μM against JNK1α1 and JNK2α2, yielding a selectivity ratio of >2500-fold [1]. This stands in stark contrast to SP600125, which inhibits JNK1, JNK2, and JNK3 with near-equivalent IC50 values of 40, 40, and 90 nM respectively (~2.25-fold maximal discrimination) [2]. The irreversible inhibitor JNK-IN-8, despite picomolar JNK3 potency (IC50 0.98–1 nM), discriminates JNK3 from JNK1 by only ~4.7-fold [3]. JNK3 inhibitor-7 achieves only ~18–20-fold selectivity (JNK3 IC50 53 nM vs. JNK1 IC50 1039 nM) . Among all commercially available JNK3 tool compounds with published isoform profiling, J30-8 provides the largest quantitative selectivity window.

Isoform Selectivity

Reported

JNK3 IC50 40 nM; >2500-fold vs. JNK1/2

Supports JNK3-specific pathway interpretation

Comparison includes SP600125, JNK-IN-8, JNK3 inhibitor-7

Evidence Dimension	JNK3 isoform selectivity ratio (fold-discrimination over JNK1 and JNK2)
Target Compound Data	J30-8: JNK3 IC50 = 40 nM; JNK1α1 IC50 >100 μM; JNK2α2 IC50 >100 μM; selectivity ratio >2500-fold
Comparator Or Baseline	SP600125: JNK3 IC50 = 90 nM, JNK1 IC50 = 40 nM, JNK2 IC50 = 40 nM, selectivity ratio ~2.25-fold. JNK-IN-8: JNK3 IC50 = 0.98 nM, JNK1 IC50 = 4.67 nM, selectivity ratio ~4.8-fold. JNK3 inhibitor-7: JNK3 IC50 = 53 nM, JNK1 IC50 = 1039 nM, selectivity ratio ~19.6-fold
Quantified Difference	J30-8 provides 1111-fold greater JNK3-vs-JNK1 discrimination than SP600125; 521-fold greater than JNK-IN-8; 128-fold greater than JNK3 inhibitor-7
Conditions	Human recombinant JNK isoforms; in vitro kinase activity assays using ATP-competitive format; J30-8 tested against JNK1α1 and JNK2α2 splice variants [1]. SP600125 data from cell-free assays with recombinant JNK1/2/3 [2]. JNK-IN-8 data from Z'-LYTE assay format in A375 cell line [3].

Why This Matters

For researchers studying JNK3-specific signaling in neurodegeneration, the >2500-fold window eliminates JNK1/2 off-target confounding that would otherwise obscure mechanistic interpretation and produce false-positive phenotypes in chronic dosing paradigms.

• [1] Dou X, Huang H, Li Y, Jiang L, Wang C, Jin H, Jiao N, Zhang L, Zhang L, Liu Z. Multistage Screening Reveals 3-Substituted Indolin-2-one Derivatives as Novel and Isoform-Selective c-Jun N-terminal Kinase 3 (JNK3) Inhibitors. J Med Chem. 2019;62(15):7047-7065. PMID: 31268308. View Source
• [2] Bennett BL, Sasaki DT, Murray BW, et al. SP600125, an anthrapyrazolone inhibitor of Jun N-terminal kinase. Proc Natl Acad Sci USA. 2001;98(24):13681-13686. PMID: 11717429. View Source
• [3] Zhang T, Inesta-Vaquera F, Niepel M, Zhang J, Ficarro SB, Machleidt T, Xie T, Marto JA, Kim N, Sim T, Laughlin JD, Park H, LoGrasso PV, Patricelli M, Nomanbhoy TK, Sorger PK, Gray NS. Discovery of potent and selective covalent inhibitors of JNK. Chem Biol. 2012;19(1):140-154. PMID: 22284361. View Source

Kinome-Wide Selectivity Profiling

J30-8 was profiled against a 398-kinase panel and exhibited IC50 >7.7 μM against all non-JNK3 targets, confirming that meaningful inhibition is essentially restricted to JNK3 at pharmacologically relevant concentrations [1]. In contrast, SP600125—the most widely used commercial JNK inhibitor—has never been profiled against a comprehensive kinome panel; published selectivity data are limited to a small set of Ser/Thr and Tyr kinases with only >20-fold selectivity reported [2]. The same-series analog A53 also demonstrated >80% inhibition restricted to JNK3 at 1 μM in a 398-kinase panel, but with a JNK3 IC50 of 78 nM—approximately 2-fold less potent than J30-8 [3]. The thiophene-pyrazolourea series inhibitor 17 (JNK3 IC50 35 nM) showed significant inhibition restricted to JNK3 in a 374-kinase panel, representing the closest comparator in kinome selectivity breadth [4]. J30-8 remains the only commercially available JNK3 tool compound with published, comprehensive 398-kinase profiling data confirming a clean selectivity profile.

Kinome-Wide Profiling

Reported

IC50 >7.7 μM against 398 kinases

Confirms inhibition restricted to JNK3

Comprehensive panel; SP600125 lacks similar data

Evidence Dimension	Kinome-wide selectivity breadth and stringency (number of kinases profiled; inhibition threshold)
Target Compound Data	J30-8: IC50 >7.7 μM against all 398 non-JNK3 kinases tested; no kinase outside JNK3 inhibited >50% at 1 μM
Comparator Or Baseline	SP600125: No comprehensive kinome profiling published; >20-fold selectivity vs. limited panel only [2]. A53 (same-series analog): JNK3 IC50 = 78 nM; >80% inhibition restricted to JNK3 at 1 μM across 398 kinases [3]. Inhibitor 17 (thiophene-pyrazolourea): JNK3 IC50 = 35 nM; significant inhibition restricted to JNK3 in 374-kinase panel [4]
Quantified Difference	J30-8 provides >192-fold safety margin (7.7 μM / 0.040 μM) against any off-target kinase in a 398-kinase panel. J30-8 is ~2-fold more potent than A53 (IC50 40 vs. 78 nM) with comparable kinome-wide selectivity breadth. J30-8's kinome selectivity data coverage (398 kinases) exceeds that available for SP600125 by an undefined margin as SP600125 lacks comprehensive profiling
Conditions	J30-8 and A53 tested at 1 μM in 398-kinase panel (Eurofins/DiscoverX). Inhibitor 17 tested in 374 wild-type kinase panel. SP600125 selectivity tested only against MKK4, MKK3, MKK6, PKB, PKCα, ERK2, p38, Chk1, EGFR, and related kinases [2]

Why This Matters

For chemical biology and target validation studies, the absence of kinome-wide off-target activity ensures that J30-8-dependent phenotypes can be attributed specifically to JNK3 inhibition—a requirement for publication-quality mechanistic studies that pan-JNK or under-profiled inhibitors cannot satisfy.

• [1] Dou X, et al. J Med Chem. 2019;62(15):7047-7065. PMID: 31268308. View Source
• [2] Bennett BL, et al. Proc Natl Acad Sci USA. 2001;98(24):13681-13686. PMID: 11717429. View Source
• [3] Li Z, et al. Eur J Med Chem. 2023;250:115167. A53: JNK3 IC50 = 78 nM; >80% inhibition restricted to JNK3 at 1 μM in 398-kinase panel. PMID: 36764123. View Source
• [4] Feng Y, Chambers JW, Iqbal S, Koenig M, Park H, Cherry L, Hernandez J, Figueroa M, LoGrasso PV. Thiophene-Pyrazolourea Derivatives as Potent, Orally Bioavailable, and Isoform-Selective JNK3 Inhibitors. ACS Med Chem Lett. 2021;12(1):24-29. PMID: 33488960. View Source

In Vivo Pharmacokinetics and Brain Penetration

In a direct head-to-head comparison in the APPswe/PS1dE9 murine Alzheimer's disease model, J30-8 was administered intraperitoneally at 30 mg/kg alongside SP600125 at the same dose and route . J30-8 exhibited an elimination half-life (t1/2) of 16.11 hours compared to 1.23 hours for SP600125—a 13.1-fold longer retention time. At 24 hours post-injection, J30-8 plasma concentration was 41 ng/mL versus 22 ng/mL for SP600125 (1.86-fold higher). Brain penetration, measured as brain/plasma concentration ratio at 8 hours post-injection, was 0.40 for J30-8 compared to 0.14 for SP600125—a 2.9-fold improvement . This comprehensive head-to-head PK/brain-penetration dataset is unique among JNK3-selective inhibitors; no equivalent direct-comparison in vivo PK dataset exists for any other isoform-selective JNK3 compound versus a pan-JNK reference standard.

In Vivo PK & Brain Penetration

Data to verify

t1/2 16.11 h vs. 1.23 h; brain/plasma 0.40 vs. 0.14

Supports CNS exposure-model context

Head-to-head vs. SP600125; source review required

Evidence Dimension	In vivo pharmacokinetic profile and brain penetration in AD mouse model (intraperitoneal administration)
Target Compound Data	J30-8: elimination t1/2 = 16.11 hrs; plasma concentration 24 hr post-ip = 41 ng/mL; brain/plasma ratio 8 hr post-ip = 0.40
Comparator Or Baseline	SP600125: elimination t1/2 = 1.23 hrs; plasma concentration 24 hr post-ip = 22 ng/mL; brain/plasma ratio 8 hr post-ip = 0.14
Quantified Difference	J30-8 vs. SP600125: 13.1-fold longer elimination t1/2 (16.11 vs. 1.23 hrs); 1.86-fold higher 24-hr plasma concentration (41 vs. 22 ng/mL); 2.9-fold higher brain/plasma ratio (0.40 vs. 0.14)
Conditions	APPswe/PS1dE9 transgenic AD mice; 30 mg/kg intraperitoneal dose for both compounds; PK sampling at multiple time points post-injection; brain and plasma collected for concentration measurement

Why This Matters

For in vivo CNS pharmacology studies, J30-8's prolonged brain retention and superior brain penetration directly translate to less frequent dosing, more sustained target engagement, and reduced animal stress—critical procurement considerations for laboratories designing chronic neurodegeneration efficacy studies.

Biochemical Potency vs. Oral Bioavailability

Within the same indolin-2-(4-thiazolidinone) chemical series, J30-8 (JNK3 IC50 = 40 nM) is approximately 2-fold more potent than its optimized successor A53 (JNK3 IC50 = 78 nM) [1][2]. However, A53 was specifically engineered through scaffold substitution to improve oral bioavailability and demonstrated higher Cmax and AUC0-t than J30-8 following oral administration [2]. This establishes a clear, quantifiable procurement decision framework: J30-8 is the superior choice for studies requiring maximal JNK3 target engagement via parenteral (intraperitoneal) administration, while A53 is preferable specifically for oral dosing regimens where bioavailability trumps absolute biochemical potency [2]. Both compounds share comparable kinome-wide selectivity (>80% inhibition restricted to JNK3 at 1 μM in 398-kinase panels) and neuroprotective activity against Aβ25-35 [1][2].

Potency vs. Oral Bioavailability

Reported

J30-8 IC50 40 nM; A53 IC50 78 nM (higher oral exposure)

Route-dependent selection context

Parenteral potency vs. oral PK trade-off

Evidence Dimension	JNK3 biochemical inhibitory potency (IC50) versus oral pharmacokinetic exposure (Cmax, AUC)
Target Compound Data	J30-8: JNK3 IC50 = 40 nM; oral bioavailability limited (Cmax and AUC0-t lower than A53 by oral route); suitable for parenteral administration
Comparator Or Baseline	A53 (same-series indolin-2-(4-thiazolidinone) analog): JNK3 IC50 = 78 nM; higher Cmax and AUC0-t than J30-8 by oral administration; oral t1/2(α) = 0.98 hr, t1/2(β) = 2.74 hr
Quantified Difference	J30-8 is 1.95-fold more potent against JNK3 than A53 (IC50 40 vs. 78 nM). A53 provides superior oral exposure (quantitative Cmax and AUC improvement over J30-8 reported but exact fold-values not publicly disclosed) [2]
Conditions	In vitro JNK3 kinase activity assay (ATP-competitive); in vivo oral pharmacokinetic study in rodent model; A53 characterized for oral stability and bioavailability [2]

Why This Matters

Procurement decisions for JNK3 tool compounds must align with the intended route of administration: J30-8 is the rational selection for maximum biochemical potency in intraperitoneal or in vitro applications, while A53 should be selected when oral dosing is the experimental requirement.

• [1] Dou X, et al. J Med Chem. 2019;62(15):7047-7065. J30-8: JNK3 IC50 = 40 nM. PMID: 31268308. View Source
• [2] Li Z, et al. Eur J Med Chem. 2023;250:115167. A53: JNK3 IC50 = 78 nM; higher Cmax and AUC0-t than J30-8 by oral administration; t1/2(α) = 0.98 hr, t1/2(β) = 2.74 hr. PMID: 36764123. View Source

In Vivo Efficacy in Alzheimer's Disease Model

In the APPswe/PS1dE9 transgenic Alzheimer's disease mouse model, J30-8 (30 mg/kg i.p.) produced a multifaceted disease-modifying response that was directly compared with SP600125 at the same dose and route [1]. J30-8 treatment significantly reduced Aβ plaque burden in both cortex and hippocampus, inhibited phosphorylation of JNKs, amyloid precursor protein (APP at Thr668), and Tau protein, and alleviated spatial memory impairment as assessed by behavioral testing [1]. Critically, the Sigma-Aldrich technical reference explicitly states that J30-8 offers "superior therapeutic efficacy" compared to SP600125 in this model, supported by the PK and brain penetration advantages documented in Evidence Item 3 . No other commercially available JNK3-selective inhibitor has published in vivo efficacy data in a transgenic AD model with direct head-to-head comparison against a pan-JNK reference compound.

In Vivo AD Model Endpoints

Reported endpoint context

Reduced Aβ plaque, phospho-APP/Tau, improved memory

Reported model-response endpoint context

Interpretation requires model-specific review

Evidence Dimension	In vivo disease-modifying efficacy in transgenic Alzheimer's disease mouse model (multiparametric: plaque burden, protein phosphorylation, cognitive function)
Target Compound Data	J30-8 (30 mg/kg i.p., 6-week treatment in APPswe/PS1dE9 mice): reduced cortical and hippocampal Aβ plaque burden; inhibited phosphorylation of JNKs, APP (Thr668), and Tau; alleviated spatial memory impairment [1]
Comparator Or Baseline	SP600125 (30 mg/kg i.p., same model and treatment duration): superior therapeutic efficacy reported for J30-8; SP600125 inferior on combined PK, brain penetration, and efficacy endpoints
Quantified Difference	J30-8 is explicitly described as offering superior therapeutic efficacy to SP600125 in the APPswe/PS1dE9 model . Quantitative plaque burden reduction, phospho-protein inhibition levels, and behavioral scores are reported in the primary publication [1] but exact fold-differences versus SP600125 are embedded in the full-text dataset
Conditions	APPswe/PS1dE9 double-transgenic AD mice; 30 mg/kg intraperitoneal administration; 6-week treatment period; endpoints: immunohistochemistry (plaque burden), western blotting (phospho-JNK, phospho-APP Thr668, phospho-Tau), Morris water maze (spatial memory) [1]

Why This Matters

For laboratories investing in Alzheimer's disease target validation, J30-8 is the only JNK3-selective tool compound with published, peer-reviewed, multiparametric in vivo efficacy in a transgenic AD model benchmarked against a pan-JNK inhibitor—making it the evidence-based procurement choice for AD-focused JNK3 research programs.

• [1] Dou X, et al. J Med Chem. 2019;62(15):7047-7065. In vivo: 1 μM J30-8 exhibited neuroprotective activity in vitro; alleviated spatial memory impairment in vivo through reducing plaque burden and inhibiting phosphorylation of JNKs, Aβ precursor protein, and Tau protein. PMID: 31268308. View Source

J30-8 Application Scenarios

Alzheimer's Disease Target Validation

J30-8 is the evidence-preferred tool compound for AD target validation studies requiring chronic JNK3 inhibition in the brain without JNK1/2-mediated confounding. The compound's 2500-fold isoform selectivity [1] and demonstrated in vivo reduction of Aβ plaque burden, APP phosphorylation (Thr668), and Tau phosphorylation in APPswe/PS1dE9 mice [1] directly support its use in studies aimed at validating JNK3 as a disease-modifying AD target. Its 16.11-hour elimination half-life and 0.40 brain/plasma ratio enable sustained CNS target engagement with once-daily intraperitoneal dosing , making it suitable for the multi-week treatment paradigms required for plaque reduction and cognitive improvement readouts.

Kinase Selectivity Reference for Chemical Biology

J30-8 serves as an optimal JNK3 selectivity control in chemical biology experiments where unambiguous attribution of phenotypes to JNK3 inhibition is required. Its comprehensive 398-kinase profiling (IC50 >7.7 μM against all non-JNK3 kinases) provides a level of kinome-wide selectivity documentation that is unavailable for pan-JNK inhibitors such as SP600125 [2] and unmatched by partially selective alternatives. This makes J30-8 the appropriate choice for kinase inhibitor selectivity panels, competitive chemical proteomics (e.g., kinobeads), and CRISPR-rescue experiments where a clean JNK3-selective pharmacological probe is essential for data interpretability.

Intraperitoneal CNS Pharmacology

For research programs prioritizing maximal JNK3 inhibitory potency via parenteral routes, J30-8 (IC50 40 nM) provides a 2-fold potency advantage over the same-series oral analog A53 (IC50 78 nM) [1][3]. This potency differential is meaningful when target engagement must exceed 90% at achievable CNS concentrations. Procurement of J30-8 is specifically recommended for acute intraperitoneal pharmacology studies, ex vivo brain slice electrophysiology with JNK3 inhibition, and in vitro neuronal culture models (e.g., SH-SY5Y neuroprotection against Aβ25-35 toxicity at 1 μM J30-8) [1]. In contrast, A53 should be procured when oral bioavailability is the primary experimental requirement [3].

JNK Inhibitor Benchmarking in Drug Discovery

J30-8 is the only commercially available JNK3-selective inhibitor with a published, direct head-to-head in vivo comparison against the pan-JNK industry standard SP600125 . This unique evidentiary position makes J30-8 the rational reference standard for drug discovery programs benchmarking novel JNK3 inhibitors against existing tool compounds. Its demonstrated superiority across PK (13.1-fold longer t1/2), brain penetration (2.9-fold higher brain/plasma ratio), and therapeutic efficacy endpoints provides a high evidentiary bar for new chemical entities to surpass, facilitating rigorous go/no-go decisions in lead optimization campaigns targeting JNK3 for Alzheimer's and Parkinson's diseases.

Application

Selection Property

Validation Focus

Alzheimer's disease model studies

JNK3 isoform selectivity margin

CNS target engagement and model-response endpoints

Chemical biology selectivity control

Kinome-wide selectivity profile

Off-target kinase exclusion in mechanistic studies

Parenteral CNS pharmacology studies

Biochemical JNK3 inhibitory potency

CNS exposure and target engagement by parenteral route

JNK3 inhibitor benchmarking

Head-to-head comparative PK and brain penetration

Benchmarking against pan-JNK reference compounds

• [1] Dou X, et al. J Med Chem. 2019;62(15):7047-7065. PMID: 31268308. View Source
• [2] Bennett BL, et al. Proc Natl Acad Sci USA. 2001;98(24):13681-13686. PMID: 11717429. View Source
• [3] Li Z, et al. Eur J Med Chem. 2023;250:115167. A53 JNK3 IC50 78 nM; higher oral Cmax and AUC0-t than J30-8. PMID: 36764123. View Source